2-(3,4-dimethoxyphenyl)-N-methyl-N-[(5-nitro-2-furyl)methyl]ethanamine

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-N-methyl-N-[(5-nitrofuran-2-yl)methyl]ethanamine
• InChI: InChI=1S/C16H20N2O5/c1-17(11-13-5-7-16(23-13)18(19)20)9-8-12-4-6-14(21-2)15(10-12)22-3/h4-7,10H,8-9,11H2,1-3H3
• InChI Key: XSBGUQLVVRYPMC-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1=CC(=C(C=C1)OC)OC)CC2=CC=C(O2)[N+](=O)[O-]
• Molecular Formula: C16H20N2O5
• Molecular Weight: 320.34 g/mol

Description

2-(3,4-dimethoxyphenyl)-N-methyl-N-[(5-nitro-2-furyl)methyl]ethanamine, commonly known as DMMA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research and medicine. DMMA belongs to the class of phenethylamines and is structurally similar to other psychoactive compounds such as MDMA and MDA.

Mechanism of Action

The exact mechanism of action of DMMA is not fully understood, but it is believed to act primarily as a serotonin and dopamine releaser, similar to other phenethylamines. DMMA has also been shown to have affinity for several other receptors, including the adrenergic and histamine receptors.
Biochemical and Physiological Effects:
DMMA has been shown to have several biochemical and physiological effects in animal models, including increased locomotor activity, hyperthermia, and changes in neurotransmitter levels. DMMA has also been shown to have neurotoxic effects in certain animal models, although the extent of this toxicity and its relevance to humans is not fully understood.

Advantages and Limitations for Lab Experiments

DMMA has several advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize and can be produced in large quantities. However, DMMA is a controlled substance in many countries, which may limit its availability for research purposes. Additionally, the psychoactive effects of DMMA may make it difficult to use in certain types of experiments, and its potential neurotoxicity may limit its use in certain animal models.

Future Directions

There are several potential future directions for research on DMMA. One area of interest is the development of new therapeutic applications for DMMA, particularly in the treatment of psychiatric disorders such as depression and anxiety. Another area of interest is the study of the neurotoxic effects of DMMA and its potential relevance to humans. Finally, further research is needed to fully understand the mechanism of action of DMMA and its interactions with other neurotransmitter systems.

Synthesis Methods

DMMA can be synthesized through several methods, including the Leuckart-Wallach reaction and reductive amination. The Leuckart-Wallach reaction involves the reaction of 3,4-dimethoxyphenylacetone with formamide and hydrochloric acid to form the corresponding formamido compound, which is then reduced to DMMA using sodium borohydride. Reductive amination involves the reaction of 3,4-dimethoxyphenylacetone with methylamine and a reducing agent such as sodium cyanoborohydride to form DMMA.

Scientific Research Applications

DMMA has been studied for its potential applications in several areas of scientific research, including neuroscience, pharmacology, and medicinal chemistry. DMMA has been shown to have both stimulant and hallucinogenic effects in animal models, and it has been suggested that it may have potential therapeutic applications in the treatment of certain psychiatric disorders such as depression and anxiety.